Cas no 7139-87-9 ((2,3,4,5,6-pentachlorophenyl)methanethiol)

(2,3,4,5,6-pentachlorophenyl)methanethiol structure
7139-87-9 structure
Product Name:(2,3,4,5,6-pentachlorophenyl)methanethiol
CAS No:7139-87-9
MF:C7H3Cl5S
MW:296.42871594429
CID:976337
PubChem ID:302691
Update Time:2025-04-19

(2,3,4,5,6-pentachlorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

    • (2,3,4,5,6-pentachlorophenyl)methanethiol
    • NSC190385
    • NSC-190385
    • SCHEMBL11540836
    • 7139-87-9
    • (pentachlorophenyl)methanethiol
    • DTXSID20991729
    • DS-007709
    • Inchi: 1S/C7H3Cl5S/c8-3-2(1-13)4(9)6(11)7(12)5(3)10/h13H,1H2
    • InChI Key: PMJSBVNTLUFLPL-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1CS)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 293.84009
  • Monoisotopic Mass: 293.839810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 0
  • LogP: 5.38340
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